Cas no 121640-69-5 (Pyrimidine,2-(4-nonylphenyl)-5-(octyloxy)-)

• Product name: Pyrimidine,2-(4-nonylphenyl)-5-(octyloxy)-
• CAS No: 121640-69-5
• MF: C₂₇H₄₂N₂O
• MW: 410.63518
• CID: 104879
• PubChem ID: 14533405

Pyrimidine,2-(4-nonylphenyl)-5-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(4-nonylphenyl)-5-(octyloxy)-
• 2-(4-Nonylphenyl)-5-(octyloxy)-pyrimidine
• 2-(4-nonylphenyl)-5-octoxypyrimidine
• 2-(4-NONYLPHENYL)-5-(OCTYLOXY)PYRIMIDINE
• DTXSID80561366
• SCHEMBL9636431
• 121640-69-5

• Inchi： InChI=1S/C27H42N2O/c1-3-5-7-9-11-12-14-16-24-17-19-25(20-18-24)27-28-22-26(23-29-27)30-21-15-13-10-8-6-4-2/h17-20,22-23H,3-16,21H2,1-2H3
• InChI Key： KUPMQEUGHMDRFU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2N=CC(OCCCCCCCC)=CN=2)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 410.329713967g/mol
• Monoisotopic Mass: 410.329713967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų
• XLogP3: 9.8